Cas no 184969-50-4 (Benzenepropanoic acid,3,5-bis(trifluoromethyl)-, ethyl ester)

• Product Name: Benzenepropanoic acid,3,5-bis(trifluoromethyl)-, ethyl ester
• CAS No: 184969-50-4
• Molecular Formula: C₁₃H₁₂O₂F₆
• Molecular Weight: 314.22358
• CID: 114429
• PubChem ID: 53434766

Benzenepropanoic acid,3,5-bis(trifluoromethyl)-, ethyl ester Properties

Names and Identifiers

• Benzenepropanoic acid,3,5-bis(trifluoromethyl)-, ethyl ester
• ethyl 3-[3,5-bis(trifluoromethyl)phenyl]propanoate
• 3-(3,5-BIS-TRIFLUOROMETHYL-PHENYL)-PROPIONIC ACID ETHYL ESTER
• 184969-50-4
• DTXSID00700699

• InChIKey： FTRWJHVGKYNKFC-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H12F6O2/c1-2-21-11(20)4-3-8-5-9(12(14,15)16)7-10(6-8)13(17,18)19/h5-7H,2-4H2,1H3
• SMILES： CCOC(CCC1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1)=O

Computed Properties

• Exact Mass: 314.07400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 5
• Monoisotopic Mass: 314.07414859g/mol
• Heavy Atom Count: 21
• Complexity: 328
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• LogP: 4.21990
• PSA: 26.30000